5,8-Diazaspiro[3.5]nonan-7-one hydrochloride

• Molecular Formula: C7H13ClN2O
• Molecular Weight: 176.64 g/mol
• IUPAC Name: 5,8-diazaspiro[3.5]nonan-7-one;hydrochloride
• InChI: InChI=1S/C7H12N2O.ClH/c10-6-4-9-7(5-8-6)2-1-3-7;/h9H,1-5H2,(H,8,10);1H
• InChI Key: UBOXJSMPUIOFNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNC(=O)CN2.Cl

Description

5,8-Diazaspiro[3.5]nonan-7-one hydrochloride is a chemical compound with the molecular formula C7H13ClN2O and a molecular weight of 176.64 g/mol . This compound is known for its unique spirocyclic structure, which consists of a nonane ring fused with a diazaspiro moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,8-Diazaspiro[3.5]nonan-7-one hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the cyclization of a suitable precursor in the presence of a base and a solvent. The reaction conditions, such as temperature and reaction time, are optimized to achieve high yields and purity .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, it is likely that large-scale synthesis follows similar principles as laboratory-scale synthesis. Industrial production would involve the use of larger reactors, automated systems, and stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

5,8-Diazaspiro[3.5]nonan-7-one hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

5,8-Diazaspiro[3.5]nonan-7-one hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5,8-Diazaspiro[3.5]nonan-7-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 5,8-Diazaspiro[3.5]nonan-7-one hydrochloride include:

• 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride
• 1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethan-1-one hydrochloride

Uniqueness

What sets this compound apart from similar compounds is its specific spirocyclic structure and the unique chemical properties it imparts. This makes it a valuable compound for research and development in various scientific fields .